Cas no 81723-24-2 (1-O-ethyl 2-O,5-O-dimethyl azepine-1,2,5-tricarboxylate)

• Product name: 1-O-ethyl 2-O,5-O-dimethyl azepine-1,2,5-tricarboxylate
• CAS No: 81723-24-2
• MF: C₁₃H₁₅NO₆
• MW: 281.261304140091
• CID: 987017
• PubChem ID: 339345

1-O-ethyl 2-O,5-O-dimethyl azepine-1,2,5-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-O-ethyl 2-O,5-O-dimethyl azepine-1,2,5-tricarboxylate
• 81723-24-2
• NSC-365618
• DTXSID40320855
• NSC365618

• Inchi： InChI=1S/C13H15NO6/c1-4-20-13(17)14-8-7-9(11(15)18-2)5-6-10(14)12(16)19-3/h5-8H,4H2,1-3H3
• InChI Key： UOFLKIXVYCZBDS-UHFFFAOYSA-N
• SMILES： CCOC(=O)N1C=CC(=CC=C1C(=O)OC)C(=O)OC

Computed Properties

• Exact Mass: 281.08993720g/mol
• Monoisotopic Mass: 281.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82.1Ų

Additional information on 1-O-ethyl 2-O,5-O-dimethyl azepine-1,2,5-tricarboxylate

测试